Cas no 138847-37-7 (Carbamic acid, N-[2-[(2-hydroxyethyl)methylamino]ethyl]-, 1,1-dimethylethyl ester)
Carbamic acid, N-[2-[(2-hydroxyethyl)methylamino]ethyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Carbamic acid, N-[2-[(2-hydroxyethyl)methylamino]ethyl]-, 1,1-dimethylethyl ester
- SCHEMBL5327354
- EN300-7145057
- tert-butyl N-{2-[(2-hydroxyethyl)(methyl)amino]ethyl}carbamate
- 138847-37-7
-
- Inchi: 1S/C10H22N2O3/c1-10(2,3)15-9(14)11-5-6-12(4)7-8-13/h13H,5-8H2,1-4H3,(H,11,14)
- InChI Key: BYIPIBLHBIMKQQ-UHFFFAOYSA-N
- SMILES: C(OC(C)(C)C)(=O)NCCN(CCO)C
Computed Properties
- Exact Mass: 218.16304257g/mol
- Monoisotopic Mass: 218.16304257g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 7
- Complexity: 190
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 61.8Ų
Experimental Properties
- Density: 1.035±0.06 g/cm3(Predicted)
- Boiling Point: 338.0±22.0 °C(Predicted)
- pka: 12.97±0.46(Predicted)
Carbamic acid, N-[2-[(2-hydroxyethyl)methylamino]ethyl]-, 1,1-dimethylethyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7145057-0.05g |
tert-butyl N-{2-[(2-hydroxyethyl)(methyl)amino]ethyl}carbamate |
138847-37-7 | 0.05g |
$311.0 | 2023-06-01 | ||
| Enamine | EN300-7145057-0.1g |
tert-butyl N-{2-[(2-hydroxyethyl)(methyl)amino]ethyl}carbamate |
138847-37-7 | 0.1g |
$327.0 | 2023-06-01 | ||
| Enamine | EN300-7145057-0.25g |
tert-butyl N-{2-[(2-hydroxyethyl)(methyl)amino]ethyl}carbamate |
138847-37-7 | 0.25g |
$341.0 | 2023-06-01 | ||
| Enamine | EN300-7145057-0.5g |
tert-butyl N-{2-[(2-hydroxyethyl)(methyl)amino]ethyl}carbamate |
138847-37-7 | 0.5g |
$356.0 | 2023-06-01 | ||
| Enamine | EN300-7145057-1.0g |
tert-butyl N-{2-[(2-hydroxyethyl)(methyl)amino]ethyl}carbamate |
138847-37-7 | 1g |
$371.0 | 2023-06-01 | ||
| Enamine | EN300-7145057-2.5g |
tert-butyl N-{2-[(2-hydroxyethyl)(methyl)amino]ethyl}carbamate |
138847-37-7 | 2.5g |
$726.0 | 2023-06-01 | ||
| Enamine | EN300-7145057-5.0g |
tert-butyl N-{2-[(2-hydroxyethyl)(methyl)amino]ethyl}carbamate |
138847-37-7 | 5g |
$1075.0 | 2023-06-01 | ||
| Enamine | EN300-7145057-10.0g |
tert-butyl N-{2-[(2-hydroxyethyl)(methyl)amino]ethyl}carbamate |
138847-37-7 | 10g |
$1593.0 | 2023-06-01 |
Carbamic acid, N-[2-[(2-hydroxyethyl)methylamino]ethyl]-, 1,1-dimethylethyl ester Related Literature
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Jason Wan Lab Chip, 2020,20, 4528-4538
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
Additional information on Carbamic acid, N-[2-[(2-hydroxyethyl)methylamino]ethyl]-, 1,1-dimethylethyl ester
Carbamic acid, N-[2-[(2-hydroxyethyl)methylamino]ethyl]-, 1,1-dimethylethyl ester (CAS No. 138847-37-7): A Comprehensive Overview
Carbamic acid, N-[2-[(2-hydroxyethyl)methylamino]ethyl]-, 1,1-dimethylethyl ester, identified by its CAS number 138847-37-7, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound, characterized by its complex structure and functional groups, has garnered attention for its potential applications in drug development and molecular biology research. The detailed exploration of its chemical properties, synthesis methods, and emerging applications provides a comprehensive understanding of its role in modern scientific endeavors.
The molecular structure of Carbamic acid, N-[2-[(2-hydroxyethyl)methylamino]ethyl]-, 1,1-dimethylethyl ester features a central carbamic acid moiety esterified with a 1,1-dimethylethyl group, providing stability and modularity for further chemical modifications. The presence of a long aliphatic chain terminated by a 2-hydroxyethylmethylamino group introduces both hydrophilic and hydrophobic characteristics, making it a versatile building block for designing amphiphilic molecules. This structural feature is particularly valuable in the development of drug delivery systems and biomimetic materials.
In recent years, the compound has been explored in the context of novel pharmacophores. Its ability to serve as a precursor for more complex molecules has been leveraged in the synthesis of inhibitors targeting various biological pathways. For instance, derivatives of this compound have shown promise in inhibiting enzymes involved in cancer metabolism. The hydroxyl and amine functionalities provide sites for further derivatization, allowing chemists to fine-tune the properties of the resulting molecules for specific biological targets.
The synthesis of Carbamic acid, N-[2-[(2-hydroxyethyl)methylamino]ethyl]-, 1,1-dimethylethyl ester involves multi-step organic reactions that highlight the compound's synthetic utility. Typically, the process begins with the formation of an intermediate carbamate ester followed by nucleophilic substitution reactions to introduce the desired side chains. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to enhance yield and purity. These methods align with contemporary trends in green chemistry, emphasizing sustainable and efficient synthetic pathways.
One of the most compelling aspects of this compound is its potential in medicinal chemistry. Researchers have utilized its structure as a scaffold for designing molecules with enhanced pharmacological properties. For example, modifications to the 1,1-dimethylethyl ester group have been investigated for their impact on metabolic stability and bioavailability. Such studies contribute to the broader goal of developing more effective and less toxic therapeutic agents.
The role of computational chemistry in understanding the behavior of Carbamic acid, N-[2-[(2-hydroxyethyl)methylamino]ethyl]-, 1,1-dimethylethyl ester cannot be overstated. Molecular modeling techniques have been employed to predict interactions between this compound and biological targets at an atomic level. These simulations aid in rationalizing experimental observations and guiding the design of next-generation analogs with improved efficacy. The integration of computational methods with experimental approaches represents a cornerstone of modern drug discovery.
The compound's amphiphilic nature also makes it an attractive candidate for applications in materials science. Research has demonstrated its utility in forming micelles and other self-assembled structures that can encapsulate hydrophobic drugs or act as stimuli-responsive carriers. Such systems are particularly relevant for targeted drug delivery applications where controlled release is essential for therapeutic efficacy.
Emerging research suggests that derivatives of this compound may find applications beyond traditional pharmaceuticals. For instance, their ability to interact with biological membranes has led to investigations into their potential use as antimicrobial agents or components in biosensors. These findings underscore the versatility of this chemical entity and highlight its importance as a research tool across multiple disciplines.
The future direction of research on Carbamic acid, N-[2-[(2-hydroxyethyl)methylamino]ethyl]-, 1,1-dimethylethyl ester appears promising. Continued exploration into its derivatives and analogs is expected to yield novel compounds with tailored properties for specific applications. Furthermore, advancements in synthetic methodologies will likely enhance accessibility to these compounds for academic and industrial researchers alike.
138847-37-7 (Carbamic acid, N-[2-[(2-hydroxyethyl)methylamino]ethyl]-, 1,1-dimethylethyl ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)